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Compound of Interest

Compound Name:
2-Amino-3,5-

dibromobenzaldehyde

Cat. No.: B195418 Get Quote

This guide provides a comprehensive overview of 2-Amino-3,5-dibromobenzaldehyde, a key

intermediate in pharmaceutical and chemical synthesis. It is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its chemical

properties and significance.

Chemical Identity and Properties
2-Amino-3,5-dibromobenzaldehyde is an aromatic organic compound characterized by a

benzaldehyde structure substituted with an amino group and two bromine atoms.[1] This

substitution pattern, with both electron-donating (amino) and electron-withdrawing (bromine,

aldehyde) groups, influences its chemical reactivity.[1] It typically appears as a yellow

crystalline powder.[1][2][3]

Table 1: Molecular and Chemical Properties of 2-Amino-3,5-dibromobenzaldehyde
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Property Value Source

Molecular Formula C₇H₅Br₂NO [2][4][5]

Linear Formula H₂NC₆H₂(Br)₂CHO

Molecular Weight 278.93 g/mol [2][4][5]

CAS Number 50910-55-9 [2][4]

Appearance Yellow crystalline powder [2][3]

Melting Point 130-135 °C [2]

Solubility

Sparingly soluble in water;

soluble in many organic

solvents.

[1][6]

Applications in Synthesis
2-Amino-3,5-dibromobenzaldehyde is a crucial reagent and intermediate in various synthetic

processes. Its primary applications include:

Pharmaceutical Intermediates: It is widely used in the preparation of metabolites for drugs

such as Ambroxol and Bromhexine, which are mucolytic agents used in respiratory

therapies.[2][3] It is also a known human metabolite of ambroxol.[4]

Schiff Base Ligands: It can be employed in the synthesis of tetradentate Schiff base ligands

through condensation with aliphatic diamines.[2]

Logical Relationship Diagram
The following diagram illustrates the relationship between the chemical's identity and its key

attributes and applications.
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Figure 1: Properties and Applications of 2-Amino-3,5-dibromobenzaldehyde
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Figure 1: Properties and Applications of 2-Amino-3,5-dibromobenzaldehyde

Experimental Protocols
Detailed experimental protocols for the synthesis of 2-Amino-3,5-dibromobenzaldehyde are

proprietary and vary by manufacturer. However, a general synthetic approach involves the

bromination of 2-aminobenzaldehyde. One described method involves mixing o-

aminobenzaldehyde with bromine and potassium bromide in a solution of ethanol and water.[1]

[2] The reaction progress is monitored by high-performance liquid chromatography (HPLC).[2]

Following the reaction, the product is precipitated by adding a saturated sodium bicarbonate

solution and then isolated by filtration.[2] One patent indicates a yield of 91.1% with a purity of

99.4% using a specific molar ratio of reactants.[2]

Safety and Handling
2-Amino-3,5-dibromobenzaldehyde is classified as an irritant, particularly causing serious

eye irritation.[4] Standard laboratory safety precautions, including the use of personal

protective equipment such as eye shields and gloves, should be followed when handling this

compound. It is stable under normal conditions but should be kept away from strong oxidizing

agents and excess heat.[5] Hazardous decomposition products can include nitrogen oxides,

carbon monoxide, carbon dioxide, and hydrogen halides.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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